Cas no 1806065-18-8 (2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806065-18-8
• MF: C₁₀H₁₀F₃N₃O₂
• MW: 261.20051240921
• CID: 4839928
• Update Time: 2025-06-28

2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H10F3N3O2/c1-17-8-4-9(18-10(11,12)13)16-7(5-15)6(8)2-3-14/h4H,2,5,15H2,1H3
• InChI Key： PCSQFJNIQAXXQQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(CC#N)C(CN)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2

Additional information on 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806065-18-8)

2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806065-18-8, represents a unique structural motif characterized by the presence of an amine-substituted pyridine ring, integrated with methoxy and trifluoromethoxy groups, and terminated with an acetonitrile moiety. The combination of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The pyridine core is a cornerstone in drug discovery due to its prevalence in numerous pharmacologically relevant compounds. The introduction of an amine group at the 2-position enhances the compound's reactivity, enabling further derivatization through nucleophilic substitution or condensation reactions. This versatility is particularly useful in constructing more complex scaffolds for drug development.

The methoxy and trifluoromethoxy substituents at the 4- and 6-positions, respectively, contribute to the compound's electronic properties and influence its interactions with biological targets. The electron-withdrawing nature of the trifluoromethoxy group can modulate the electronic distribution across the ring, potentially enhancing binding affinity to certain enzymes or receptors. Such modifications are often employed to optimize pharmacokinetic profiles and improve metabolic stability.

The acetonitrile group at the 3-position serves as a polar handle that can facilitate solubility in polar solvents and aid in further functionalization through nucleophilic addition or substitution reactions. This makes 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploiting fluorinated aromatic systems in drug design due to their ability to enhance binding affinity and metabolic stability. The presence of multiple fluorine atoms in this compound aligns it with this emerging trend. For instance, studies have shown that trifluoromethoxy-substituted pyridines can exhibit improved bioavailability and reduced susceptibility to enzymatic degradation compared to their non-fluorinated counterparts.

Moreover, the amine functionality provides a site for hydrogen bonding interactions, which are critical for establishing optimal binding geometry with biological targets. This feature is particularly valuable in designing small molecule inhibitors targeting protein-protein interactions or enzyme active sites. The methoxy group, while less reactive than the amine or acetonitrile moieties, can still participate in weak interactions such as dipole-dipole interactions or van der Waals forces, contributing to overall binding affinity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities, allowing researchers to rationally design modifications to optimize drug-like characteristics. 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile serves as an excellent starting point for such virtual screening campaigns due to its well-defined functional groups and structural features.

The compound's potential applications extend beyond traditional small molecule drug development. Its unique structure makes it suitable for use as a key intermediate in the synthesis of more complex molecules, including those with potential applications in agrochemicals or materials science. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to tailor the final product to specific needs.

In conclusion,2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806065-18-8) represents a promising candidate for further exploration in pharmaceutical research. Its combination of reactive functional groups and structural features positions it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.